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Compound of Interest

Compound Name: 3-(4-Chlorophenyl)picolinic acid

CAS No.: 1226215-87-7

Cat. No.: B582226

Get Quote

Topic: 3-(4-Chlorophenyl)picolinic acid Proper Disposal Procedures CAS Number: 1226215-

87-7 Content Type: Operational Safety & Logistics Guide

Executive Summary: Immediate Action Required
Status: Hazardous Chemical Waste (Halogenated) Primary Hazard: Skin/Eye Irritant, Potential

Aquatic Toxicity. Disposal Method: High-Temperature Incineration (via approved vendor).

Prohibited: Do NOT dispose of down the drain or in municipal trash.

This guide provides a validated workflow for the segregation, packaging, and disposal of 3-(4-
Chlorophenyl)picolinic acid. As a halogenated pyridine derivative, improper disposal risks the

formation of toxic byproducts (e.g., dioxins) if incinerated at insufficient temperatures, and

poses significant aquatic risks if released into waterways.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the chemical identity and state.[1] This compound is often used

as a scaffold in drug discovery or agrochemical synthesis.[2]
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Property Specification Operational Implication

CAS Number 1226215-87-7
Use this for waste

tagging/manifesting.

Molecular Formula C₁₂H₈ClNO₂
Contains Chlorine; requires

"Halogenated" waste stream.

Physical State
Solid (typically off-white

powder)

Dust inhalation hazard during

transfer.

Acidity (pKa) ~3.5 - 4.5 (Predicted)
Weak acid; compatible with

acidic/neutral organic waste.

Solubility DMSO, Methanol, dilute Base
May precipitate if mixed with

highly acidic aqueous waste.

Hazard Classification (GHS):

H315: Causes skin irritation.[3][4][5]

H319: Causes serious eye irritation.[3][4][6]

H335: May cause respiratory irritation.[3][4][7]

Note: Treat as Aquatic Chronic 3 (Harmful to aquatic life with long-lasting effects) due to the

chlorophenyl moiety, common in this structural class.

Operational Disposal Workflows
Workflow A: Solid Waste Disposal (Pure Substance)
Use this for expired shelf stock or surplus solid material.

Container Selection: Use a wide-mouth HDPE (High-Density Polyethylene) or amber glass

jar. Avoid metal containers due to potential corrosion from residual acidity.

Transfer:

Perform all transfers inside a chemical fume hood.
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Wear Nitrile gloves (double-gloving recommended) and safety glasses.

Labeling:

Tag as "Hazardous Waste - Solid".

Explicitly write: "Contains Halogenated Organics: 3-(4-Chlorophenyl)picolinic acid".

Check the box for "Toxic" and "Irritant".

Workflow B: Liquid Waste (Reaction Mixtures & HPLC
Effluent)
Use this for mother liquors or analytical waste.

Segregation (Critical):

Do NOT mix with non-halogenated solvents (e.g., Acetone, Ethanol) if your facility

separates halogenated waste to reduce disposal costs.

Do NOT mix with strong oxidizers (e.g., Nitric Acid) to prevent exothermic decomposition.

pH Check:

If the solution is highly acidic (pH < 2), neutralize to pH 5–9 using Sodium Bicarbonate

(NaHCO₃) before adding to the organic waste carboy, unless your facility accepts acidic

organic waste.

Container:

Use a dedicated "Halogenated Organic Solvent" carboy (typically red or yellow safety

cans, or HDPE carboys).

Spill Response & Decontamination Protocol
Scenario: A researcher drops a 5g vial of solid 3-(4-Chlorophenyl)picolinic acid on the lab

floor.
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Step-by-Step Decontamination:

Isolate: Evacuate the immediate area (radius of 3 meters). Mark the zone.

PPE Upgrade: Wear N95 dust mask (or half-face respirator with P100 filters), splash

goggles, and lab coat.

Containment:

Do not dry sweep. This generates dust.[3]

Cover the spill with a wet paper towel or an inert absorbent (vermiculite) dampened with

water to suppress dust.

Collection:

Scoop the damp material into a disposable wide-mouth jar.

Wipe the surface with a 10% Sodium Carbonate (Na₂CO₃) solution. This converts the acid

to its water-soluble sodium salt (Sodium 3-(4-chlorophenyl)picolinate), facilitating easier

removal.

Final Clean: Rinse the area with water and dry.

Disposal: Label the debris jar as "Hazardous Waste: Debris contaminated with Halogenated

Acid".

Decision Matrix: Waste Stream Segregation
The following logic ensures compliance with RCRA (Resource Conservation and Recovery Act)

guidelines and minimizes incineration costs.
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Waste Generation:
3-(4-Chlorophenyl)picolinic acid

What is the physical state?

Solid (Powder/Crystals)

Pure Substance

Liquid (Solution)

Dissolved

SOLID WASTE BIN
Tag: Halogenated Organic Solid Solvent Composition?

Aqueous (>90% Water) Organic Solvent

AQUEOUS TOXIC WASTE
(Do NOT Drain)

Is the solvent Halogenated?
(e.g., DCM, Chloroform)

HALOGENATED SOLVENT CARBOY
(High BTU Incineration)

Yes (DCM, etc.) No (MeOH, etc.)
*Segregate as Halo due to solute*

NON-HALOGENATED SOLVENT CARBOY
(If <2% Halogen content allowed)

Click to download full resolution via product page
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Figure 1: Decision Matrix for segregating 3-(4-Chlorophenyl)picolinic acid waste. Note that

even non-halogenated solvents containing this solute should often be treated as halogenated

waste to ensure proper incineration temperatures.

Scientific Rationale & Compliance
Why Segregate Halogenated Waste? Unlike simple organic acids (e.g., Benzoic acid), 3-(4-
Chlorophenyl)picolinic acid contains a chlorine atom attached to an aromatic ring.

Mechanism of Hazard: When incinerated at standard temperatures (<850°C), chlorinated

aromatics can undergo de novo synthesis to form Polychlorinated Dibenzodioxins (PCDDs)

and Furans (PCDFs) [1].

Solution: By tagging this waste as "Halogenated," waste handlers divert it to high-

temperature incinerators (>1100°C) equipped with rapid quench systems and acid gas

scrubbers (to neutralize the HCl produced), ensuring complete destruction without dioxin

formation.

Regulatory Note (RCRA): While 3-(4-Chlorophenyl)picolinic acid is not explicitly P-listed or

U-listed under 40 CFR 261.33, it must be characterized by the generator.

Characteristic of Toxicity: If the waste stream contains significant concentrations, it may fail

TCLP (Toxicity Characteristic Leaching Procedure) for pyridine derivatives or chlorobenzene

analogs, though specific limits for this exact molecule are undefined.

Best Practice: Always manage as a Hazardous Chemical Waste to ensure "Cradle-to-Grave"

liability protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 8 Tech Support

https://nap.nationalacademies.org/catalog/12654/prudent-practices-in-the-laboratory-handling-and-management-of-chemical
https://www.benchchem.com/product/b582226?utm_src=pdf-custom-synthesis#bc-rfq
https://www.fishersci.com/store/msds?partNumber=AC131171000&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/47msds_0024GjGhs08Div.03sdsPicolinicacid.pdf
https://aksci.com/sds/J93896_SDS.pdf
https://www.sigmaaldrich.com/HK/en/sds/sigma/pz0274?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AC160725000&countryCode=US&language=en
https://usmed-media.usamedpremium.com/public/assets/Safety%20Data%20Sheets/SDS_SIGMA_REAGENT_CHEMICAL_2_PICOLINIC_ACID_5G.pdf
https://www.inchem.org/documents/icsc/icsc/eics0803.htm
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226/docs#3-4-chlorophenyl-picolinic-acid-proper-disposal-procedures
https://www.benchchem.com/product/b582226?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582226?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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